Cas no 175202-08-1 (2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-
• CAS No: 175202-08-1
• MF: C₉H₁₃NO₄S₃
• MW: 295.398818731308
• CID: 134137
• PubChem ID: 2778661
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-
• 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylic acid
• 3-AMINO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
• 3-amino-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylic acid
• HMS554H09
• 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxyl
• 2-Thiophenecarboxylic acid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-
• 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylicacid
• DTXSID20381060
• AKOS015908454
• W-206156
• 3-amino-4-isopropylsulfonyl-5-methylsulfanyl-thiophene-2-carboxylic acid
• A811827
• Maybridge1_004563
• 175202-08-1
• CCG-252531
• FT-0614952
• 3-amino-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylic acid

• Inchi： 1S/C9H13NO4S3/c1-4(2)17(13,14)7-5(10)6(8(11)12)16-9(7)15-3/h4H,10H2,1-3H3,(H,11,12)
• InChI Key： CBSGDFVNKZTRRJ-UHFFFAOYSA-N
• SMILES： S(C1=C(SC)SC(C(=O)O)=C1N)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 295.00100
• Monoisotopic Mass: 295.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 559°C at 760 mmHg
• Flash Point: 291.9°C
• Refractive Index: 1.643
• PSA: 159.38000
• LogP: 3.59450